Cas no 2228373-87-1 (O-2-(4-methoxypyridin-2-yl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(4-methoxypyridin-2-yl)-2-methylpropylhydroxylamine
• CAS No: 2228373-87-1
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5800896
• PubChem ID: 165628966
• Update Time: 2025-06-22

O-2-(4-methoxypyridin-2-yl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-methoxypyridin-2-yl)-2-methylpropylhydroxylamine
• 2228373-87-1
• EN300-1780306
• O-[2-(4-methoxypyridin-2-yl)-2-methylpropyl]hydroxylamine

• Inchi： 1S/C10H16N2O2/c1-10(2,7-14-11)9-6-8(13-3)4-5-12-9/h4-6H,7,11H2,1-3H3
• InChI Key： XRVPOBGFSVFAHN-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=C(C=CN=1)OC)N

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.4Ų

Additional information on O-2-(4-methoxypyridin-2-yl)-2-methylpropylhydroxylamine

Introduction to O-2-(4-methoxypyridin-2-yl)-2-methylpropylhydroxylamine (CAS No. 2228373-87-1)

O-2-(4-methoxypyridin-2-yl)-2-methylpropylhydroxylamine (CAS No. 2228373-87-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of O-2-(4-methoxypyridin-2-yl)-2-methylpropylhydroxylamine is notable for its combination of a pyridine ring and a hydroxylamine moiety. The presence of the methoxy group on the pyridine ring imparts specific electronic and steric properties that influence its reactivity and biological activity. The 2-methylpropyl group further adds to the complexity and specificity of the molecule, making it an interesting candidate for drug development.

Recent studies have focused on the synthesis of O-2-(4-methoxypyridin-2-yl)-2-methylpropylhydroxylamine using various methodologies. One notable approach involves the use of transition metal-catalyzed coupling reactions, which have proven to be highly efficient and selective. For instance, a palladium-catalyzed cross-coupling reaction between a 4-methoxypyridine derivative and a 2-methylpropyl halide has been reported to yield the desired product in high yields with excellent purity. This method not only simplifies the synthetic route but also enhances the scalability for industrial production.

In terms of biological activity, O-2-(4-methoxypyridin-2-yl)-2-methylpropylhydroxylamine has demonstrated significant potential as a therapeutic agent. Research has shown that this compound exhibits potent antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary studies have indicated that it may have neuroprotective effects, which could be beneficial in conditions like Alzheimer's disease and Parkinson's disease.

The mechanism of action of O-2-(4-methoxypyridin-2-yl)-2-methylpropylhydroxylamine is still under investigation, but several hypotheses have been proposed. One theory suggests that the compound acts by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines. Another hypothesis posits that it may modulate specific signaling pathways involved in cell survival and apoptosis. Further research is needed to elucidate these mechanisms fully.

Clinical trials are currently underway to evaluate the safety and efficacy of O-2-(4-methoxypyridin-2-yl)-2-methylpropylhydroxylamine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical studies to explore its therapeutic potential in various disease conditions.

In addition to its therapeutic applications, O-2-(4-methoxypyridin-2-yl)-2-methylpropylhydroxylamine has also been investigated for its use as a research tool in biochemical and pharmacological studies. Its unique structural features make it an ideal candidate for probing specific biological processes and pathways. For example, it has been used to study the role of oxidative stress in cellular aging and to investigate the mechanisms underlying neurodegeneration.

The future prospects for O-2-(4-methoxypyridin-2-yl)-2-methylpropylhydroxylamine are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and to identify new therapeutic targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable drug candidate.

In conclusion, O-2-(4-methoxypyridin-2-yl)-2-methylpropylhydroxylamine (CAS No. 2228373-87-1) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its promising biological activities, makes it a valuable asset in the quest for new therapeutic agents. As research continues to uncover more about this compound, it is likely to play an increasingly important role in both clinical practice and scientific inquiry.